Silane, (2,2-dimethylpropoxy)trimethyl-

• CAS No.: 18246-63-4
• Molecular Formula: C8H20OSi
• Molecular Weight: 160.33 g/mol
• IUPAC Name: 2,2-dimethylpropoxy(trimethyl)silane
• InChI: InChI=1S/C8H20OSi/c1-8(2,3)7-9-10(4,5)6/h7H2,1-6H3
• InChI Key: CFUAMMVVJMPPLD-UHFFFAOYSA-N
• SMILES: CC(C)(C)CO[Si](C)(C)C
• Synonyms: (2,2-Dimethylpropoxy)trimethylsilane

Description

Silane, (2,2-dimethylpropoxy)trimethyl-, also known as Silane, (2,2-dimethylpropoxy)trimethyl-, is a useful research compound. Its molecular formula is C8H20OSi and its molecular weight is 160.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

6.50 g (56.7 mmol) of chlorotrimethylsilane were added dropwise to a solution of 5.00 g (56.7 mmol) of neopentyl alcohol (2,2-dimethyl-1-propanol) and 11.6 g (142 mmol) of 1-methylimidazole while stirring at 0° C. The reaction mixture was stirred for a further 2 hours at 0° C. and for 2.5 hours at 20° C. The upper phase was separated off to give 7.80 g (theory: 9.09 g) of 2,2-dimethyl-1-trimethylsilyloxypropane as a colorless oil having a purity of 96% (GC).

Synthesis routes and methods II

Procedure details

1 mole of neopentyl alcohol and 1.5 moles of trimethylchlorosilane together with 0.0005 moles of tetra-n-butyl ammonium bromide were heated under reflux (54°-100° C.) until the IR spectrum did not show an OH band. The product was worked up by fractional distillation at normal pressure.